1-{[2-(2-Hydroxyethoxy)ethyl]amino}-3-methyl-2-(prop-2-en-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[2-(2-hydroxyethoxy)ethylamino]-3-methyl-2-prop-2-enylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H22N4O2/c1-3-6-15-14(2)16(13-21)20-23-17-7-4-5-8-18(17)24(20)19(15)22-9-11-26-12-10-25/h3-5,7-8,22,25H,1,6,9-12H2,2H3
• InChI Key: UYUKHRYEYYSHKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CC=C)NCCOCCO)C#N
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• CAS No.: 612037-70-4

Description

The compound 1-{[2-(2-Hydroxyethoxy)ethyl]amino}-3-methyl-2-(prop-2-en-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile is a pyrido[1,2-a]benzimidazole derivative characterized by:

• A prop-2-en-1-yl (allyl) group at position 2.
• A [2-(2-hydroxyethoxy)ethyl]amino substituent at position 1.
• A methyl group at position 3.
• A cyano group at position 4.

Biological Activity

The compound 1-{[2-(2-hydroxyethoxy)ethyl]amino}-3-methyl-2-(prop-2-en-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile represents a novel class of pyrido[1,2-a]benzimidazole derivatives. This class has garnered attention due to its potential therapeutic applications, particularly in the realms of oncology and infectious diseases. This article aims to provide a detailed overview of the biological activities associated with this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{22}N_{4}O_{2}$ with a molecular weight of 314.39 g/mol. Its structure features a pyrido[1,2-a]benzimidazole core, which is known for its diverse biological activities.

Pyrido[1,2-a]benzimidazoles have been shown to interact with various biological targets. The specific mechanism of action for this compound involves:

• Inhibition of Enzymatic Activity : Compounds in this class can inhibit enzymes such as butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), which are critical in neurotransmission and may be implicated in neurodegenerative diseases .
• Antimicrobial Activity : Preliminary studies indicate that derivatives exhibit activity against a range of pathogens, including Mycobacterium tuberculosis, highlighting their potential as anti-tubercular agents .

Anticancer Activity

Recent studies have demonstrated that pyrido[1,2-a]benzimidazole derivatives possess significant anticancer properties. For instance:

Compound	Cell Line Tested	Inhibition (%)	Reference
14c	SK-MEL-5	4.24
	UACC-62	11.90
	U251	11.62
	HT-29	13.19
	BT-549	19.39

These results suggest that modifications to the molecular structure can enhance anticancer efficacy.

Antitubercular Activity

The compound has also been evaluated for its antitubercular properties:

Compound Name	Activity	Reference
2-(4-chlorobenzyl)-3-methyl-1-oxo-1H,5H-pyrido[1,2-a]	Effective against
benzimidazole-4-carbonitrile	resistant TB strains

The findings indicate promising activity against both drug-sensitive and resistant strains of Mycobacterium tuberculosis.

Case Study 1: Anticancer Efficacy

In a laboratory setting, a series of pyrido[1,2-a]benzimidazole derivatives were synthesized and screened for anticancer activity. Among these, compound 14c exhibited the highest inhibition rates against various cancer cell lines, suggesting that structural modifications significantly impact biological efficacy.

Case Study 2: Antimicrobial Screening

A comprehensive antimicrobial screening was conducted against multiple bacterial strains. The results indicated that certain derivatives demonstrated potent activity against Escherichia coli and Staphylococcus aureus, supporting further investigations into their potential as broad-spectrum antimicrobial agents.

Comparison with Similar Compounds

Substituent Variations at Position 1

The amino side chain at position 1 is critical for modulating physicochemical properties. Key comparisons include:

Compound Name (Position 1 Substituent)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Melting Point (°C)	IR Spectral Data (cm⁻¹)	Reference
Target: [2-(2-Hydroxyethoxy)ethyl]amino	C₁₉H₂₂N₄O₂	354.41	-OH, ether, -NH-	N/A	N/A	-
1-(Cyclohexylamino) ()	C₂₂H₂₅N₄	361.47	Cyclohexyl, -NH-	N/A	N/A
1-(2-Chloroethyl)amino ()	C₁₅H₁₄ClN₄	284.75	-Cl, -NH-	N/A	3280 (NH), 1656 (C=O)
1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino} ()	C₂₅H₂₆N₄O₂	414.51	Methoxy, aryl	N/A	N/A

Key Observations :

• The target compound ’s hydroxyethoxyethyl group enhances hydrophilicity compared to cyclohexyl () or chloroethyl () substituents.
• Chloroethyl derivatives (e.g., compound 12) exhibit lower molecular weights and distinct IR peaks (C=O at 1656 cm⁻¹) due to ketone groups .

Substituent Variations at Position 2

The allyl (prop-2-en-1-yl) group at position 2 distinguishes the target compound from analogues with bulkier or aromatic substituents:

Compound Name (Position 2 Substituent)	Molecular Formula	Substituent Properties	Synthesis Method	Yield (%)	Reference
Target: Allyl	C₁₉H₂₂N₄O₂	Unsaturated, flexible	Likely via nucleophilic substitution	N/A	-
2-Benzyl ()	C₂₄H₂₀N₄	Aromatic, rigid	Condensation with benzylamine	N/A
2-Ethyl ()	C₁₉H₂₁N₄O₂	Aliphatic, hydrophobic	Alkylation with ethyl halide	N/A
2-Butyl ()	C₂₁H₂₅N₄O₂	Long-chain hydrophobic	Similar to ethyl derivatives	N/A

Key Observations :

• Bulkier substituents like benzyl () or butyl () may reduce solubility but enhance binding to hydrophobic targets.

Core Structural Modifications

Variations in the pyrido[1,2-a]benzimidazole scaffold include:

• Oxo vs. Cyano Groups: The target compound retains a cyano group at position 4, contributing to electron-withdrawing effects and hydrogen bonding . Derivatives with 1-oxo groups (e.g., compound 6 in ) show distinct IR absorption (C=O at 1656 cm⁻¹) and altered reactivity .

• Substituent Positions :

  • Compound 21 () features a 2-(2-hydroxyethyl) group at position 2 and a 1-oxo group, differing in both substituent placement and functionalization compared to the target compound .

Analytical Characterization

• IR Spectroscopy : Hydroxyethoxyethyl groups would exhibit -OH stretches (~3450 cm⁻¹) and ether C-O bonds (~1100 cm⁻¹), contrasting with chloroethyl derivatives (C-Cl ~700 cm⁻¹) .
• Elemental Analysis : Close alignment between calculated and found values (e.g., compound 6: C 64.06% vs. calc. 63.89%) confirms purity in related compounds .